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Compound of Interest

Compound Name: 4-Bromo-2-furaldehyde

Cat. No.: B1334072 Get Quote

Essential Safety and Handling Guide for 4-Bromo-2-
furaldehyde
This guide provides crucial safety, handling, and disposal information for 4-Bromo-2-
furaldehyde (CAS No: 21921-76-6), tailored for researchers, scientists, and professionals in

drug development. Adherence to these protocols is vital for ensuring laboratory safety and

minimizing risks.

Hazard Identification and Classification:

4-Bromo-2-furaldehyde is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin.[1][2][3] It is also known to cause serious eye and skin irritation,

and may lead to respiratory irritation.[1][2][3][4]

Signal Word: Warning[1][2][4]

Hazard Statements:

H302: Harmful if swallowed.[1][2][3][4]

H312: Harmful in contact with skin.[1][3]

H315: Causes skin irritation.[1][2][3][4]
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H319: Causes serious eye irritation.[1][2][3][4]

H332: Harmful if inhaled.[1][3]

H335: May cause respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory for handling 4-Bromo-2-furaldehyde. The following

table summarizes the required protective equipment.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must conform to

European standard EN 166.[1]

A face shield should be worn

to provide additional protection

against splashes.[4]

Hands Chemical-Resistant Gloves

Protective gloves are required.

[1] Immediately change gloves

if they become contaminated.

Body Long-Sleeved Laboratory Coat

Wear a long-sleeved lab coat

to protect skin and personal

clothing.[1]

Respiratory
N95 Dust Mask or Approved

Respirator

For small-scale laboratory use,

adequate ventilation is crucial.

[1] For larger quantities or in

case of emergency, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator is necessary.[1] An

N95 dust mask is also

recommended.[4][5]
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Operational Plan: Step-by-Step Handling Protocol
All handling of 4-Bromo-2-furaldehyde must be conducted in a designated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[1]

1. Preparation:

Ensure the chemical fume hood is operational.

Assemble all necessary equipment (e.g., glassware, spatulas, weighing paper) and reagents

inside the fume hood.

Locate the nearest emergency eyewash station and safety shower and confirm they are

accessible.

2. Donning PPE:

Put on all required PPE as detailed in the table above before handling the chemical.

3. Handling the Compound:

Perform all manipulations, including weighing and transferring, within the chemical fume

hood.

Avoid the formation of dust.[2][6]

Keep the container of 4-Bromo-2-furaldehyde tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[6]

4. Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces.

Wash hands thoroughly with soap and water after handling.[2][7]

5. Storage:
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Store in a tightly closed container in a dry, well-ventilated place.[1]

The compound should be kept refrigerated at 2-8°C.[4][5]

For long-term stability, storing under an inert atmosphere is recommended.[1]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[1][6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[1]

Disposal Plan
Proper disposal of 4-Bromo-2-furaldehyde and any contaminated materials is crucial to

prevent environmental contamination.

1. Waste Collection:

Collect waste solid material and any contaminated disposables (e.g., gloves, weighing

paper) in a designated, labeled, and sealed container for hazardous waste.[1][6][8]
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2. Disposal Method:

Dispose of the waste through a licensed hazardous waste disposal company.[6][8]

Do not dispose of down the drain or in regular trash.[2][7][8]

3. Contaminated Packaging:

Containers that have held 4-Bromo-2-furaldehyde should be treated as hazardous waste

and disposed of accordingly.[8]

Workflow Diagrams
The following diagrams illustrate the safe handling and emergency response workflows.
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Caption: A logical workflow for the safe handling of 4-Bromo-2-furaldehyde.
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Immediate Actions

Medical Attention

Accidental Exposure

Eye Contact:
Flush with water for 15 min

Skin Contact:
Wash with soap and water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure to 4-Bromo-2-furaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-2-
furaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334072#personal-protective-equipment-for-
handling-4-bromo-2-furaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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